![molecular formula C11H16ClN3OS B12953793 2-(4-methylthiophen-2-yl)-1,5,6,7,8,8a-hexahydroimidazo[1,5-a]pyrazin-3-one;hydrochloride](/img/structure/B12953793.png)
2-(4-methylthiophen-2-yl)-1,5,6,7,8,8a-hexahydroimidazo[1,5-a]pyrazin-3-one;hydrochloride
Overview
Description
- The compound’s systematic name is quite a mouthful, so let’s break it down. It consists of two main parts:
Core Structure: The core structure is an , which is a bicyclic heterocycle containing both an imidazole ring and a pyrazinone ring.
Substituent: The substituent attached to the imidazole ring is .
- The compound is often encountered as its hydrochloride salt.
- It exhibits interesting pharmacological properties, making it relevant for further exploration.
Preparation Methods
Synthetic Routes: One practical method involves a one-pot synthesis using 2-hydrazinopyridine and substituted aromatic aldehydes.
Reaction Conditions: The reaction proceeds under mild conditions, avoiding harsh reagents or extreme temperatures.
Industrial Production: While specific industrial production methods are not widely documented, laboratory-scale synthesis provides a starting point for further optimization.
Chemical Reactions Analysis
Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.
Common Reagents and Conditions:
Major Products: The specific products depend on the reaction conditions and substituents. For example, reduction may yield a corresponding amine.
Scientific Research Applications
Chemistry: The compound’s unique structure makes it valuable for designing novel heterocyclic compounds.
Biology: It could serve as a scaffold for drug discovery, targeting specific receptors or enzymes.
Medicine: Research may explore its potential as an anticancer agent or other therapeutic applications.
Industry: Its synthetic versatility could find applications in fine chemicals or materials.
Mechanism of Action
Targets: The compound likely interacts with cellular proteins, possibly kinases or receptors.
Pathways: Further studies are needed to elucidate the precise pathways affected by this compound.
Comparison with Similar Compounds
Uniqueness: Its combination of imidazole and pyrazinone rings sets it apart.
Similar Compounds: While I don’t have a specific list, related compounds include other imidazo[1,5-a]pyrazinones and heterocycles.
Properties
Molecular Formula |
C11H16ClN3OS |
|---|---|
Molecular Weight |
273.78 g/mol |
IUPAC Name |
2-(4-methylthiophen-2-yl)-1,5,6,7,8,8a-hexahydroimidazo[1,5-a]pyrazin-3-one;hydrochloride |
InChI |
InChI=1S/C11H15N3OS.ClH/c1-8-4-10(16-7-8)14-6-9-5-12-2-3-13(9)11(14)15;/h4,7,9,12H,2-3,5-6H2,1H3;1H |
InChI Key |
ORNKYOONFSAQSI-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CSC(=C1)N2CC3CNCCN3C2=O.Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3'-Bromo-[1,1'-biphenyl]-4-yl)methanamine hydrochloride](/img/structure/B12953716.png)
![2-(3-phenoxyphenyl)-1,5,6,7,8,8a-hexahydroimidazo[1,5-a]pyrazin-3-one;hydrochloride](/img/structure/B12953759.png)
![S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] tridecanethioate;azane](/img/structure/B12953792.png)
